Cas no 1458616-00-6 (2-[(1-Ethyl-1H-pyrazol-4-yl)methoxy]aniline dihydrochloride)

• Product Name: 2-[(1-Ethyl-1H-pyrazol-4-yl)methoxy]aniline dihydrochloride
• CAS No: 1458616-00-6
• MF: C₁₂H₁₇Cl₂N₃O
• MW: 290.188880681992
• CID: 5219209
• Update Time: 2023-08-25

2-[(1-Ethyl-1H-pyrazol-4-yl)methoxy]aniline dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(1-Ethyl-1H-pyrazol-4-yl)methoxy]aniline dihydrochloride

• Inchi： 1S/C12H15N3O.2ClH/c1-2-15-8-10(7-14-15)9-16-12-6-4-3-5-11(12)13;;/h3-8H,2,9,13H2,1H3;2*1H
• InChI Key： ULEQWXRXBAWMQR-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C1C=CC=CC=1N)CC1C=NN(CC)C=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 212
• Topological Polar Surface Area: 53.1